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Compound of Interest

Compound Name: Dodecanedioyl! Dichloride

Cat. No.: B1363107

Essential Safety and Handling Guide for
Dodecanedioyl Dichloride

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of Dodecanedioyl Dichloride. Adherence to these procedures is critical
for ensuring laboratory safety.

Dodecanedioyl Dichloride is a corrosive chemical that can cause severe skin burns and eye
damage.[1][2] It is harmful if swallowed and can be fatal if it comes into contact with the skin.[1]
[2] A key hazard is its reaction with water, which liberates toxic gases.[1][3] This substance is
also a lachrymator, meaning it can cause tearing.[4][5]

Personal Protective Equipment (PPE) and Chemical
Properties

Proper selection and use of PPE are the first line of defense against the hazards of
Dodecanedioyl Dichloride. The following table summarizes the required PPE and key
chemical properties.
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Category

Specification

Reference

Eye Protection

Safety goggles or a face shield

are mandatory.

[1]

Hand Protection

Impervious gloves (e.g., nitrile,
neoprene) are required.
Inspect gloves for integrity

before each use.

[1]14]

Skin and Body Protection

An impervious protective lab
coat or clothing is necessary.
For larger quantities or splash
potential, chemical-resistant
aprons and boots are

recommended.

[1]

Respiratory Protection

Work in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate or if aerosols are
generated, a NIOSH/MSHA-
approved respirator with an
appropriate cartridge is

required.

[1]14]

Chemical Formula

C12H20CI202

[1]

Appearance Colorless to yellow liquid. [2]
Odor Acrid. [2]
Boiling Point 161 °C/321.8 °F [2]
Flash Point 165 °C / 329 °F [2]

Standard Operating Procedure for Handling
Dodecanedioyl Dichloride
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This protocol outlines the step-by-step process for safely handling Dodecanedioyl Dichloride
in a laboratory setting.

1. Preparation and Engineering Controls:

o Ensure a safety shower and eyewash station are readily accessible and have been recently
tested.[1][3]

« All handling of Dodecanedioyl Dichloride must be conducted in a certified chemical fume
hood.[5]

o Keep the fume hood sash at the lowest practical height.

e Remove all unnecessary items from the work area.

2. Donning Personal Protective Equipment (PPE):

o Wear a full-length lab coat, ensuring it is fully buttoned.

o Don safety goggles and, if a splash hazard exists, a full-face shield.

o Wear two pairs of compatible chemical-resistant gloves.

3. Handling and Dispensing:

» Before use, inspect the container for any signs of damage or leakage.

e Open the container slowly and carefully to release any potential pressure buildup.[1]

o Use compatible, corrosion-resistant tools and equipment for transferring the chemical.

o Dispense the required amount of Dodecanedioyl Dichloride slowly and carefully to avoid
splashing or aerosol generation.

o Keep the container tightly closed when not in use.[5][6]

4. Spill Management:
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In the event of a small spill, absorb the material with an inert, dry absorbent such as sand,
earth, or vermiculite.[1][6] Do not use combustible materials like sawdust.

For larger spills, evacuate the area and contact the institutional safety office.
Do not allow the spilled material to come into contact with water.[4]
Collect the absorbed material in a sealed, labeled container for proper disposal.
. Waste Disposal:
All waste containing Dodecanedioyl Dichloride must be treated as hazardous waste.

Collect all contaminated materials (e.g., pipette tips, absorbent pads, gloves) in a
designated, sealed, and clearly labeled hazardous waste container.

Dispose of the waste through your institution's hazardous waste management program. Do
not pour down the drain.[5]

. Decontamination:

Thoroughly decontaminate all surfaces and equipment that have come into contact with
Dodecanedioyl Dichloride using a suitable solvent (e.g., isopropanol, ethanol) followed by
soap and water, if appropriate for the material.

Remove PPE carefully, avoiding contact with the outer surfaces. Dispose of disposable PPE
as hazardous waste.

Wash hands and forearms thoroughly with soap and water after completing the work and
removing PPE.

Emergency Procedures
In case of skin contact:
e Immediately remove all contaminated clothing.[1]

» Rinse the affected skin with copious amounts of water for at least 15 minutes.[4]
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o Seek immediate medical attention.[1]
In case of eye contact:

« Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4]

e Remove contact lenses if present and easy to do so.[1]
o Seek immediate medical attention.[1]

In case of inhalation:

e Move the individual to fresh air immediately.[1]

o If breathing is difficult, provide oxygen. If the individual is not breathing, begin artificial
respiration.[5]

o Seek immediate medical attention.[1]
In case of ingestion:

e Do NOT induce vomiting.[1][4]

e Rinse the mouth with water.

o Seek immediate medical attention.[1]

Workflow for Safe Handling of Dodecanedioyl
Dichloride
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Caption: Workflow for the safe handling of Dodecanedioyl Dichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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